Cas no 2329395-79-9 (4-(dimethylsulfamoyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 2329395-79-9
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 6291355
• PubChem ID: 121166141
• Update Time: 2025-05-22

4-(dimethylsulfamoyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide
• AKOS032713256
• 4-(dimethylsulfamoyl)-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]benzamide
• 4-(N,N-dimethylsulfamoyl)-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide
• 4-(dimethylsulfamoyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}benzamide
• F6482-7481
• 2329395-79-9

• Inchi： 1S/C19H19N3O3S2/c1-22(2)27(24,25)16-9-7-14(8-10-16)19(23)21-13-15-5-3-11-20-18(15)17-6-4-12-26-17/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key： XWEHAJBXWRFMGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC2=CC=CN=C2C2=CC=CS2)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 401.08678382g/mol
• Monoisotopic Mass: 401.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Additional information on 4-(dimethylsulfamoyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide

Comprehensive Overview of 4-(dimethylsulfamoyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2329395-79-9)

The compound 4-(dimethylsulfamoyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2329395-79-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dimethylsulfamoyl moiety, a thiophene ring, and a pyridine backbone, which contribute to its potential applications in pharmaceutical and material science research. This compound has garnered attention due to its sulfonamide linkage, a feature commonly explored in drug discovery for its bioactivity.

In recent years, researchers have focused on sulfonamide derivatives for their diverse biological properties, such as enzyme inhibition and antimicrobial effects. The presence of the thiophen-2-yl group in this compound further enhances its versatility, as thiophene-containing molecules are often investigated for their electronic properties in organic semiconductors. The pyridin-3-ylmethyl segment adds another layer of complexity, making it a candidate for targeted drug delivery systems or as a building block in medicinal chemistry.

The synthesis of 4-(dimethylsulfamoyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide typically involves multi-step organic reactions, including amide coupling and sulfonylation. Its CAS No. 2329395-79-9 serves as a unique identifier in chemical databases, facilitating global research collaboration. Given the rising interest in heterocyclic compounds, this molecule aligns with trends in small-molecule drug development and bioconjugation techniques.

From an industrial perspective, the compound's benzamide core is noteworthy, as benzamide derivatives are frequently utilized in agrochemicals and pharmaceutical intermediates. Its dimethylsulfamoyl group may also contribute to solubility and bioavailability, critical factors in preclinical studies. Researchers are increasingly exploring such compounds for kinase inhibition and GPCR modulation, addressing unmet medical needs in oncology and neurology.

Environmental and safety profiles of 4-(dimethylsulfamoyl)-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide are under continuous evaluation, adhering to REACH and OECD guidelines. Its stability under various pH conditions and thermal properties make it a subject of interest in formulation science. As the demand for high-value fine chemicals grows, this compound exemplifies innovation in structure-activity relationship (SAR) studies.

In summary, CAS No. 2329395-79-9 represents a promising scaffold for interdisciplinary research. Its combination of sulfonamide, thiophene, and pyridine functionalities positions it at the forefront of drug discovery and material engineering. Future studies may explore its crystallography and computational modeling to unlock further potential.